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Compound of Interest

Compound Name: Ethyl 2-ethylacetoacetate

Cat. No.: B146921

An In-depth Technical Guide to Ethyl Acetoacetate as a Versatile Building Block in Organic
Synthesis

For Researchers, Scientists, and Drug Development
Professionals

Ethyl acetoacetate (EAA) and its a-substituted derivatives, such as ethyl 2-ethylacetoacetate,
are cornerstone reagents in organic synthesis. Their value stems from a unique trifunctional
nature, possessing an ester, a ketone, and, most importantly, an active methylene group. This
guide explores the core reactivity of EAA and its role as a versatile precursor for synthesizing a
diverse array of acyclic and heterocyclic compounds, which are pivotal in pharmaceutical and
agrochemical development.

Core Reactivity: The Active Methylene Group

The protons on the carbon atom situated between the two carbonyl groups (the a-carbon) of
ethyl acetoacetate exhibit significant acidity (pKa = 11). This is due to the resonance
stabilization of the resulting carbanion, known as an enolate. This enolate is a potent carbon
nucleophile and the key to EAA's synthetic utility.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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